6-[5-(3,5-dichlorophenyl)-2,4-dimethyl-3-furyl]-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[5-(3,5-dichlorophenyl)-2,4-dimethylfuran-3-yl]-3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H12Cl2N4OS/c1-7-13(15-21-22-9(3)19-20-16(22)24-15)8(2)23-14(7)10-4-11(17)6-12(18)5-10/h4-6H,1-3H3
• InChI Key: JAWUCDBWZXKCTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=C1C2=NN3C(=NN=C3S2)C)C)C4=CC(=CC(=C4)Cl)Cl
• Molecular Formula: C16H12Cl2N4OS
• Molecular Weight: 379.3 g/mol

Description

6-[5-(3,5-dichlorophenyl)-2,4-dimethyl-3-furyl]-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C16H12Cl2N4OS and its molecular weight is 379.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 378.0108876 g/mol and the complexity rating of the compound is 465. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

The compound’s primary targets are PARP-1 and EGFR . PARP-1 (Poly ADP ribose polymerase 1) is a key player in DNA repair, while EGFR (Epidermal Growth Factor Receptor) is involved in cell growth and proliferation.

Mode of Action

The compound interacts with its targets by inhibiting their activity. It exhibits promising dual enzyme inhibition of PARP-1 and EGFR. This inhibition disrupts the normal functioning of these proteins, leading to changes in cellular processes.

Biochemical Pathways

The inhibition of PARP-1 and EGFR affects several biochemical pathways. The inhibition of PARP-1 disrupts DNA repair pathways, making cells more vulnerable to DNA damage. On the other hand, the inhibition of EGFR disrupts cell growth and proliferation pathways.

Pharmacokinetics

The compound exhibits potent cytotoxic activities against certain cancer cells, suggesting it has good bioavailability.

Result of Action

The compound induces apoptosis in cancer cells, arresting the cell cycle at the G2/M phase. It upregulates P53, Bax, caspase-3, caspase-8, and caspase-9 gene levels, while downregulating the Bcl2 level. These changes lead to cell death, specifically in cancer cells.